2-Methyl-4-acetyl-1-naphthol
Cat. No. B8686204
Key on ui cas rn:
158749-38-3
M. Wt: 200.23 g/mol
InChI Key: NSMJDEQZUHKBRZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05594112
Procedure details
To an ice-cooled solution of 2-methyl-l-naphthol (7.9 g, 0.05 mmol) in dichloromethane, anhydrous aluminum chloride (7.2 g) was slowly added with stirring, followed by slow addition of acetyl chloride (4.7 g) to start reaction. The reaction mixture was stirred at 10° C. or below for 1 h, then at room temperature for 3 h. Thereafter, the mixture was poured into ice water. Then, the reaction product was extracted with dichloromethane and the extracted layer was washed with water. Further, the extracted layer was dried over anhydrous sodium sulfate and the solvent was distilled off under reduced pressure. The residue was recrystallized with benzene, giving the desired compound, 2-methyl-4-acetyl-l-naphthol, in an amount of 3.9 g.
[Compound]
Name
ice
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
[Compound]
Name
ice water
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Identifiers
|
REACTION_CXSMILES
|
[CH3:1][C:2]1[CH:11]=[CH:10][C:9]2[C:4](=[CH:5][CH:6]=[CH:7][CH:8]=2)[C:3]=1[OH:12].[Cl-].[Al+3].[Cl-].[Cl-].[C:17](Cl)(=[O:19])[CH3:18]>ClCCl>[CH3:1][C:2]1[CH:11]=[C:10]([C:17](=[O:19])[CH3:18])[C:9]2[C:4](=[CH:5][CH:6]=[CH:7][CH:8]=2)[C:3]=1[OH:12] |f:1.2.3.4|
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Inputs
Step One
[Compound]
|
Name
|
ice
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
|
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Name
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|
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Quantity
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7.9 g
|
|
Type
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reactant
|
|
Smiles
|
CC1=C(C2=CC=CC=C2C=C1)O
|
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Name
|
|
|
Quantity
|
7.2 g
|
|
Type
|
reactant
|
|
Smiles
|
[Cl-].[Al+3].[Cl-].[Cl-]
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Name
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|
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Quantity
|
0 (± 1) mol
|
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Type
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solvent
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Smiles
|
ClCCl
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Step Two
|
Name
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|
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Quantity
|
4.7 g
|
|
Type
|
reactant
|
|
Smiles
|
C(C)(=O)Cl
|
Step Three
[Compound]
|
Name
|
ice water
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
|
Conditions
Stirring
|
Type
|
CUSTOM
|
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Details
|
with stirring
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Rate
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UNSPECIFIED
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RPM
|
0
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Other
|
Conditions are dynamic
|
1
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Details
|
See reaction.notes.procedure_details.
|
Workups
ADDITION
|
Type
|
ADDITION
|
|
Details
|
was slowly added
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
reaction
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STIRRING
|
Type
|
STIRRING
|
|
Details
|
The reaction mixture was stirred at 10° C. or below for 1 h
|
|
Duration
|
1 h
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EXTRACTION
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Type
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EXTRACTION
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Details
|
Then, the reaction product was extracted with dichloromethane
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WASH
|
Type
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WASH
|
|
Details
|
the extracted layer was washed with water
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DRY_WITH_MATERIAL
|
Type
|
DRY_WITH_MATERIAL
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|
Details
|
Further, the extracted layer was dried over anhydrous sodium sulfate
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DISTILLATION
|
Type
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DISTILLATION
|
|
Details
|
the solvent was distilled off under reduced pressure
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
The residue was recrystallized with benzene
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Outcomes
Product
Details
Reaction Time |
3 h |
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Name
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|
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Type
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product
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|
Smiles
|
CC1=C(C2=CC=CC=C2C(=C1)C(C)=O)O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
